BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,6-Dimethyloctane structural formula and
IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethyloctane

Cat. No.: B150249

An In-depth Technical Guide to 2,6-
Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural formula, IUPAC
name, physicochemical properties, synthesis, and analytical protocols for 2,6-dimethyloctane.
The information is curated for professionals in research and development.

Chemical Identity and Structure

2,6-Dimethyloctane is a branched-chain alkane. Its fundamental characteristics are outlined
below.

IUPAC Name: 2,6-dimethyloctane[1]

Molecular Formula: CioH22[2]

Condensed Structural Formula: CH3CH(CHs3)CH2CH2CH2CH(CH3)CH2CHs

SMILES: CCC(C)CCCC(C)C

CAS Number: 2051-30-1
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Below is a two-dimensional structural representation of the 2,6-dimethyloctane molecule.

Caption: 2D Structural Formula of 2,6-Dimethyloctane

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 2,6-dimethyloctane, compiled

from various sources.
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Property Value Reference(s)
Physical Properties
Molecular Weight 142.28 g/mol [2]

Physical State

Liquid at 20°C

Colorless to almost colorless

Appearance clear liquid

Melting Point -102.00 °C

Boiling Point 158 °C

Density 0.73 g/cm?3 at 20°C
Refractive Index 141

Flash Point 34°C

Water Solubility

89.16 pg/L (temperature not
stated)

Spectroscopic Data

H NMR (400 MHz, CDClIs)

5 (ppm): 1.53, 1.34, 1.29, 1.26,

1.23, 1.15, 1.08, 0.87, 0.86,
0.85

13C NMR

Data available, specific shifts

not detailed in search results.

[3]

Mass Spectrometry (EI)

Major m/z peaks: 57, 43, 71

[1]

IR Spectroscopy

Neat; major peaks
characteristic of alkane C-H

stretching and bending.

[1]

Kovats Retention Index

Standard non-polar: 927-942.8

[1]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2,6-dimethyloctane.
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A reported synthesis of 2,6-dimethyloctane involves the hydrogenation of geraniol, followed
by the reduction of an intermediate mixture.

Experimental Procedure:

e Hydrogenation of Geraniol: Geraniol (184 g, 1.19 mol) is dissolved in tetrahydrofuran (700
mL). 5% Palladium on carbon (5.09 g) is added as a catalyst. The mixture is subjected to
hydrogenation at room temperature for 15 hours.

« Filtration and Concentration: Post-hydrogenation, the reaction mixture is filtered to remove
the Pd/C catalyst. The filter cake is washed with hexane. The combined filtrate is
concentrated by rotary evaporation to remove THF and hexane.

e Vacuum Distillation: The crude product is separated by vacuum distillation. This yields 3,7-
dimethyloctan-1-ol and a mixture of 3,7-dimethyloct-2-ene and 2,6-dimethyloctane.

e Reduction to 2,6-Dimethyloctane: The isolated octane/octene mixture is then reduced with
hydrogen gas in the presence of fresh Pd/C (1.69 g, 5% Pd). This reduction is carried out
neat.

 Final Purification: The resulting 2,6-dimethyloctane is isolated and purified by vacuum
distillation (83-86 °C at 70 mm Hg). The final product identity is confirmed by NMR and
GC/MS.

The following diagram illustrates the workflow for this synthesis.
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:

Mixture of 3,7-dimethyloct-2-ene
and 2,6-dimethyloctane

:

Click to download full resolution via product page
Caption: Synthesis Workflow for 2,6-Dimethyloctane

GC-MS is a standard and effective method for the identification and quantification of volatile
organic compounds like 2,6-dimethyloctane.

Protocol Outline:

o Sample Preparation: For analysis in complex matrices (e.g., biological fluids, environmental
samples), a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to
isolate the hydrocarbon fraction. The extract is then concentrated to a suitable volume.

e GC-MS System: An Agilent HP6890 Series GC (or equivalent) coupled with an HP5973
Mass Selective Detector (MSD) can be used.
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e Chromatographic Column: A non-polar capillary column, such as a fused silica column (e.g.,
HP-5MS, 30 m x 0.25 mm i.d., 0.25 pm film thickness), is suitable for separating alkanes.

e GC Conditions:
o Carrier Gas: Helium at a constant flow rate of approximately 1.0-1.5 mL/min.

o Injection Mode: Splitless injection for trace analysis or split injection for higher
concentrations.

o Temperature Program: An initial oven temperature of 50°C, held for 2-3 minutes, followed
by a ramp of 10-15°C/min up to 250-280°C.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 300.

o ldentification: The retention time and the resulting mass spectrum of the sample are
compared to those of a pure standard of 2,6-dimethyloctane. The fragmentation pattern,
with key ions at m/z 43, 57, and 71, serves as a fingerprint for identification.[1]

Applications in Research and Development

2,6-Dimethyloctane is utilized in several areas of research and industry:

Fuel and Lubricant Industry: Its branched structure makes it a desirable component in fuels
to improve octane ratings and in lubricants to enhance performance characteristics.

o Chemical Synthesis: It serves as a non-polar solvent and as a starting material or
intermediate for the synthesis of other organic molecules.

o Flavor and Fragrance: Due to its specific odor profile, it can be used as a component in the
formulation of fragrances and flavors.

e Model Compound: In research, it is used as a model compound for studying the behavior
and reactions of branched-chain alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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